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OSI-930 DMSO stock solution preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Osi-930

CAS No.: 728033-96-3

Cat. No.: S548158

0SI-930 Basic Information & Solubility

The table below summarizes key chemical properties and solubility data for OSI-930 to help with your

initial planning.

Property Description / Value
CAS Number 728033-96-3 [1] [2] [3]
Molecular Formula C22H16F3N302S [2] [4] [3]
Molecular Weight 443.44 g/mol [2] [4] [3]
Physical Appearance Solid, Powder [2] [5]
Recommended Storage Desiccate at -20°C [2] [5]
Solvent Solubility Notes

DMSO 50 mg/mL (112.75 mM) [5]  Recommended for stock solutions. Sonication may be
to 89 mg/mL (200.7 mM) needed [5]. Moisture-absorbing DMSO can reduce solubility;
[2] use fresh DMSO [2].
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Solvent Solubility Notes
Ethanol 3 mg/mL (6.77 mM) [2] [5] Sonication is recommended [5].

Water Insoluble (< 0.1 mg/mL) [5] Not suitable for direct dissolution.

Standard Protocol: Preparing a 50 mM DMSO Stock
Solution

This workflow outlines the key steps for reliably preparing a standard 50 mM stock solution of OSI-930 in
DMSO.
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Start Preparation

Click to download full resolution via product page

Troubleshooting Common Issues

Here are solutions to problems you might encounter during preparation or use.

e The vial appears empty upon arrival. This is common with small quantities of lyophilized compounds.

The product may be a thin film on the vial's walls. Add the recommended volume of DMSO, vortex,
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and sonicate to ensure it is fully dissolved [6].

¢ Solid remains after adding DMSO.

o Cause: The compound may not have fully dissolved.
o Solution: Warm the vial in a 37°C water bath for brief periods combined with vortexing or

sonication [5] [6]. Ensure you are using fresh, anhydrous DMSO, as moisture-absorbing
DMSO can significantly reduce solubility [2].

e Precipitate forms when diluting the stock solution in aqueous buffer.

o Cause: This is a common issue when diluting a DMSO stock into water, PBS, or cell culture
media [6].

o Solution: Try vortexing, brief sonication, or warming the solution in a 37°C water bath to
re-dissolve the precipitate. Always ensure the precipitate has completely re-dissolved before
use [6].

e The solution needs to be used for cell-based assays.

o Our products are not sterile. To prevent contamination, ensure your culture media contains
antibiotics. Dissolving the compound in DMSO itself helps prevent bacterial growth. Where
possible, perform the procedure under sterile conditions [6].

o Afinal DMSO concentration of 0.1% or less is generally tolerated by most cell lines [6].

Key Technical Notes for Researchers

¢ Stock Solution Stability: Aliguoted DMSO stock solutions can typically be stored at -20°C for up to
3 months [6]. Several freeze-thaw cycles are usually tolerated, but aliquoting is recommended to
minimize them.

¢ In Vivo Formulations: For animal studies, DMSO stock solutions are not suitable for direct
administration. Special in vivo formulations are required, such as suspensions in 0.5%
methylcellulose/0.1% Tween 80 [1] [2] or clear solutions in 30% PEG400/0.5% Tween 80/5%
propylene glycol [2].

o Safety Reminder: OSI-930 is for research use only and is not for human consumption [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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